![molecular formula C16H13ClN6O3S B2974608 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-nitrophenyl)acetamide CAS No. 905765-38-0](/img/structure/B2974608.png)
2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-nitrophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-nitrophenyl)acetamide” is a complex organic molecule. It contains several functional groups, including an amine, a triazole ring, a sulfanyl group, and a nitrophenyl group .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, starting from 4-chlorobenzoic acid, new 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized in six steps. The process involved esterification of 4-chlorobenzoic acid with methanol, followed by hydrazination, salt formation, cyclization, conversion into sulfonyl chloride, and finally, nucleophilic attack by amines .Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The presence of the triazole ring and the sulfanyl group, in particular, may contribute to its unique chemical properties .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be influenced by the functional groups present in its structure. For instance, the amine group could participate in acid-base reactions, while the triazole ring could undergo reactions typical of aromatic compounds .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of the triazole ring could contribute to its stability, while the amine and sulfanyl groups could influence its solubility in different solvents .Scientific Research Applications
Synthetic Methods and Chemical Properties
Research into the synthesis and chemical properties of related compounds, such as formazans derived from Mannich bases of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, explores the antimicrobial potential of these structures (Sah et al., 2014). This work highlights the versatility of similar triazole and thiadiazole scaffolds in generating compounds with potential biological activities, suggesting that our compound of interest could be investigated for similar properties.
Vibrational Spectroscopy and Structural Analysis
Vibrational spectroscopic techniques, including Raman and Fourier transform infrared spectroscopy, have been employed to characterize the structure of related compounds, such as N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl] acetamide (Jenepha Mary, S. J., Pradhan, S., & James, C., 2022). These studies not only help in elucidating the molecular structure but also provide insights into the electronic and geometric configurations that contribute to the compound's stability and reactivity.
Antimicrobial and Antifungal Studies
Antimicrobial and antifungal studies of N-substituted sulfanilamide derivatives (Lahtinen, M., et al., 2014) offer a glimpse into the potential biological activities of structurally related acetamide derivatives. While the specific compound is not directly mentioned, the research approach and findings provide a foundation for exploring the antimicrobial efficacy of similar molecules, suggesting a potential application in developing new antimicrobial agents.
Chemical Structure and Molecular Interaction Studies
The study of hydrogen bond formations in substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides (Romero, T., & Margarita, Angela, 2008) demonstrates the significance of intramolecular and intermolecular interactions in defining the chemical and physical properties of such compounds. This insight can guide the design and functionalization of the compound for specific scientific applications, including the development of materials with unique properties.
Future Directions
Mechanism of Action
Mode of Action
It is believed that the compound interacts with its targets, leading to changes in their function .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Result of Action
It is believed that the compound may have potential antiviral activity
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-nitrophenyl)acetamide. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interactions with targets .
Properties
IUPAC Name |
2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-nitrophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN6O3S/c17-11-3-1-10(2-4-11)15-20-21-16(22(15)18)27-9-14(24)19-12-5-7-13(8-6-12)23(25)26/h1-8H,9,18H2,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCRUJHHBOFHJBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.